Cas no 539847-73-9 (2-(3-hydroxyphenyl)-9-(4-methoxyphenyl)-4H,5H,6H,7H,8H,9H-1,2,4triazolo3,2-bquinazolin-8-one)

• Product Name: 2-(3-hydroxyphenyl)-9-(4-methoxyphenyl)-4H,5H,6H,7H,8H,9H-1,2,4triazolo3,2-bquinazolin-8-one
• CAS No: 539847-73-9
• MF: C₂₂H₂₀N₄O₃
• MW: 388.419204711914
• CID: 6089744
• PubChem ID: 135685909
• Update Time: 2025-05-19

2-(3-hydroxyphenyl)-9-(4-methoxyphenyl)-4H,5H,6H,7H,8H,9H-1,2,4triazolo3,2-bquinazolin-8-one Chemical and Physical Properties

Names and Identifiers

• 2-(3-hydroxyphenyl)-9-(4-methoxyphenyl)-4H,5H,6H,7H,8H,9H-1,2,4triazolo3,2-bquinazolin-8-one
• 2-(3-hydroxyphenyl)-9-(4-methoxyphenyl)-5,6,7,9-tetrahydro-[1,2,4]triazolo[5,1-b]quinazolin-8(4H)-one
• [1,2,4]Triazolo[5,1-b]quinazolin-8(1H)-one, 5,6,7,9-tetrahydro-2-(3-hydroxyphenyl)-9-(4-methoxyphenyl)-
• F1264-4180
• Oprea1_413542
• 539847-73-9
• 2-(3-hydroxyphenyl)-9-(4-methoxyphenyl)-4H,5H,6H,7H,8H,9H-[1,2,4]triazolo[3,2-b]quinazolin-8-one
• AKOS001652906
• AKOS022004451
• 2-(3-hydroxyphenyl)-9-(4-methoxyphenyl)-5,6,7,9-tetrahydro-4H-[1,2,4]triazolo[5,1-b]quinazolin-8-one

• Inchi： 1S/C22H20N4O3/c1-29-16-10-8-13(9-11-16)20-19-17(6-3-7-18(19)28)23-22-24-21(25-26(20)22)14-4-2-5-15(27)12-14/h2,4-5,8-12,20,27H,3,6-7H2,1H3,(H,23,24,25)
• InChI Key： NVYRELADKXNHTB-UHFFFAOYSA-N
• SMILES： N1C2=C(C(=O)CCC2)C(C2=CC=C(OC)C=C2)N2NC(C3=CC=CC(O)=C3)=NC=12

Computed Properties

• Exact Mass: 388.15354051g/mol
• Monoisotopic Mass: 388.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 89.3Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 674.8±65.0 °C(Predicted)
• pka: 9.09±0.10(Predicted)

Additional information on 2-(3-hydroxyphenyl)-9-(4-methoxyphenyl)-4H,5H,6H,7H,8H,9H-1,2,4triazolo3,2-bquinazolin-8-one

Professional Introduction to Compound with CAS No. 539847-73-9 and Product Name: 2-(3-hydroxyphenyl)-9-(4-methoxyphenyl)-4H,5H,6H,7H,8H,9H-1,2,4triazolo[3,2-b]quinazolin-8-one

The compound with the CAS number 539847-73-9 and the product name 2-(3-hydroxyphenyl)-9-(4-methoxyphenyl)-4H,5H,6H,7H,8H,9H-1,2,4triazolo[3,2-b]quinazolin-8-one represents a significant advancement in the field of chemobiomedicine. This heterocyclic compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular framework of this compound integrates multiple pharmacophoric elements that make it a promising candidate for further investigation in drug discovery and molecular pharmacology.

At the core of this compound's structure lies a fused triazolo[3,2-b]quinazoline scaffold, which is a privileged motif in medicinal chemistry. This scaffold has been extensively studied for its ability to modulate various biological pathways, particularly those involving kinases and other enzyme targets. The presence of 3-hydroxyphenyl and 4-methoxyphenyl substituents further enhances its pharmacological profile by introducing hydrophilic and lipophilic interactions that can optimize binding affinity and solubility. These features are critical in designing molecules that can effectively interact with biological targets while maintaining favorable pharmacokinetic properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the triazolo[3,2-b]quinazoline core can engage with ATP-binding pockets of kinases, making it a potential inhibitor of aberrantly activated signaling pathways implicated in cancer and inflammatory diseases. The hydroxyphenyl group provides a hydrogen bond acceptor capability, while the methoxyphenyl moiety contributes to hydrophobic interactions. Such structural attributes are often pivotal in achieving high selectivity and efficacy in drug candidates.

In the realm of oncology research, compounds with similar scaffolds have shown promise in preclinical studies as inhibitors of tyrosine kinases. The 1,2,4-triazole ring within the molecule is known for its ability to stabilize transition states and enhance binding affinity through favorable electrostatic and steric interactions. Additionally, the quinazoline component is well-documented for its role in modulating DNA intercalation and inhibiting topoisomerases. The combined effect of these structural elements makes this compound a multifaceted tool for investigating novel therapeutic strategies against cancer.

Furthermore, the hydroxyphenyl substituent at the 2-position introduces a polar hydroxyl group that can engage in hydrogen bonding with biological targets. This feature is particularly advantageous for designing molecules that require precise spatial orientation within active sites. On the other hand, the methoxyphenyl group at the 9-position contributes to lipophilicity, which is crucial for crossing biological membranes and achieving adequate intracellular concentrations. These dual properties enhance the compound's potential as a lead molecule for drug development.

Recent publications have highlighted the importance of optimizing heterocyclic scaffolds for drug-like properties. The triazolo[3,2-b]quinazolin-8-one scaffold exemplifies how structural modifications can lead to significant improvements in bioactivity. Researchers have employed various synthetic strategies to introduce functional groups that enhance metabolic stability and reduce off-target effects. The current compound represents a culmination of such efforts, combining structural complexity with favorable physicochemical properties.

The synthesis of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include cyclization reactions to form the triazolo[3,2-b]quinazoline core followed by functional group interconversions to introduce the 3-hydroxyphenyl and 4-methoxyphenyl moieties. Advances in catalytic methods have enabled more efficient and scalable synthesis routes, reducing costs and improving yields. These advancements are crucial for translating promising candidates into viable drug candidates.

Evaluation of this compound's biological activity has revealed intriguing results in vitro. Initial assays suggest potent inhibition against several kinases known to be overexpressed in cancer cell lines. The mode of action appears to involve disruption of signaling cascades critical for cell proliferation and survival. Additionally, preliminary toxicity studies indicate low cytotoxicity at therapeutic concentrations, suggesting a favorable safety profile.

The integration of machine learning models has accelerated the process of identifying promising analogs based on structure-activity relationships (SAR). These models can predict biological activity with remarkable accuracy using large datasets derived from high-throughput screening experiments. By leveraging such computational tools alongside experimental validation, researchers can rapidly refine lead compounds like this one into optimized drug candidates.

Future directions for research on this compound include exploring its potential as an anti-inflammatory agent or as a modulator of immune responses. The quinazoline scaffold has been implicated in various immunomodulatory pathways, making it an attractive target for therapeutic intervention in autoimmune diseases or chronic inflammation conditions. Further investigation into its mechanism of action will provide deeper insights into its therapeutic potential.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists, and computer scientists. The case of 2-(3-hydroxyphenyl)-9-(4-methoxyphenyl)-4H,5H,6H,7H,8H,9H-1，2，4triazolo[3，2-b]quinazolin-8-one underscores how integrating diverse expertise can lead to innovative solutions in drug discovery。By combining synthetic chemistry expertise with computational modeling capabilities， researchers can accelerate the identification and optimization process。

In conclusion，the compound with CAS number 539847-73-9 represents a significant advancement in chemobiomedicine。Its unique structural features，including the fused triazolo[3，2-b]quinazoline scaffold，make it a promising candidate for further investigation。With ongoing research focused on optimizing its pharmacological properties，this molecule holds great potential as a therapeutic agent against various diseases。The continued exploration of such compounds will contribute significantly to advancements in modern medicine。